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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of inactive control compounds for p300/CBP histone

acetyltransferase (HAT) inhibitors, essential tools for rigorous pharmacological studies. It

includes quantitative data, detailed experimental protocols, and visualizations of relevant

signaling pathways to aid in the design and interpretation of experiments targeting p300/CBP.

Introduction to p300/CBP and the Need for Inactive
Controls
The paralogous proteins p300 (also known as EP300) and CREB-binding protein (CBP) are

critical transcriptional co-activators.[1][2] They possess intrinsic histone acetyltransferase (HAT)

activity, enabling them to acetylate histone and non-histone proteins, thereby playing a central

role in the regulation of gene expression.[2] This activity modulates chromatin structure and

influences a wide array of cellular processes, including cell proliferation, differentiation, and

apoptosis.[2] Given their involvement in various pathological conditions, particularly cancer,

p300/CBP have emerged as attractive therapeutic targets.
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The development of small molecule inhibitors targeting the catalytic HAT domain of p300/CBP

has provided valuable tools to probe their function and assess their therapeutic potential.

However, to ensure that the observed biological effects of these inhibitors are due to the

specific inhibition of p300/CBP HAT activity and not off-target effects, the use of a structurally

related but biologically inactive control compound is crucial. An ideal inactive control should be

chemically similar to the active inhibitor but lack significant inhibitory activity against the target

enzyme. This allows researchers to distinguish between on-target pharmacology and non-

specific effects of the chemical scaffold.

This guide focuses on two well-characterized pairs of active inhibitors and their corresponding

inactive controls: A-485 and A-486, and C646 and C37.

Quantitative Data for Active Inhibitors and Inactive
Controls
The following tables summarize the available quantitative data for the active p300/CBP HAT

inhibitors A-485 and C646, and their respective inactive control compounds, A-486 and C37.

This data is essential for selecting the appropriate compounds and concentrations for in vitro

and cellular experiments.

Table 1: In Vitro Potency of A-485 and its Inactive Control A-486

Compound Target IC50
Binding
Affinity (KD)

Notes

A-485 p300-BHC 9.8 nM[3] 15 ± 1 nM[3]

Potent and

selective

inhibitor.

CBP-BHC 2.6 nM[3] -

A-486 p300-BHC > 10,000 nM[3]
20,000 ± 1000

nM[3]

Approximately

1000-fold less

potent than A-

485.[3]

CBP-BHC 9,032 nM[3] -
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Table 2: In Vitro Potency of C646 and its Inactive Control C37

Compound Target Ki Notes

C646 p300 400 nM[4]
Competitive inhibitor

versus acetyl-CoA.[4]

C37 p300 Inactive[4]

Characterized as an

inactive derivative of

C646.[4]

Experimental Protocols
Detailed and reproducible experimental protocols are critical for obtaining reliable data. The

following sections provide step-by-step methodologies for key experiments to assess the

activity of p300/CBP inhibitors and the lack thereof with their inactive controls.

In Vitro p300/CBP Histone Acetyltransferase (HAT)
Assay
This protocol describes a radiometric filter-binding assay to measure the transfer of a

radiolabeled acetyl group from acetyl-CoA to a histone peptide substrate by recombinant p300

or CBP.

Materials:

Recombinant p300 or CBP enzyme

Histone H3 or H4 peptide substrate

[³H]-Acetyl-CoA

Active inhibitor (e.g., A-485) and inactive control (e.g., A-486)

HAT assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 0.1 mM EDTA, 1 mM DTT)

Stop solution (e.g., acetic acid)
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P81 phosphocellulose filter paper

Scintillation fluid and counter

Procedure:

Reaction Setup: In a microcentrifuge tube or 96-well plate, prepare the reaction mixture

containing HAT assay buffer, recombinant p300/CBP enzyme, and the histone peptide

substrate.

Inhibitor Addition: Add the desired concentration of the active inhibitor (A-485) or inactive

control (A-486) to the reaction mixture. Include a vehicle control (e.g., DMSO).

Initiate Reaction: Start the reaction by adding [³H]-Acetyl-CoA.

Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 30 minutes).

Stop Reaction: Terminate the reaction by adding the stop solution.

Filter Binding: Spot a portion of the reaction mixture onto the P81 phosphocellulose filter

paper. The positively charged paper will bind the acetylated peptide.

Washing: Wash the filter paper multiple times with a wash buffer (e.g., 50 mM sodium

bicarbonate, pH 9.0) to remove unincorporated [³H]-Acetyl-CoA.

Scintillation Counting: Place the dried filter paper in a scintillation vial with scintillation fluid

and measure the radioactivity using a scintillation counter. The amount of incorporated

radioactivity is proportional to the HAT activity.

Cellular Histone Acetylation Assay by Western Blot
This protocol details the procedure for assessing the effect of p300/CBP inhibitors on histone

acetylation levels in cultured cells using Western blotting.

Materials:

Cultured cells
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Active inhibitor (e.g., C646) and inactive control (e.g., C37)

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Reagents for acid extraction of histones (e.g., 0.2 N HCl)

SDS-PAGE gels and buffers

PVDF or nitrocellulose membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-acetyl-Histone H3, anti-total Histone H3)

HRP-conjugated secondary antibody

Chemiluminescent substrate and imaging system

Procedure:

Cell Treatment: Seed cells and allow them to adhere. Treat the cells with various

concentrations of the active inhibitor (C646), the inactive control (C37), or vehicle control for

the desired time.

Cell Lysis and Histone Extraction:

Harvest the cells and wash with ice-cold PBS.

Lyse the cells and isolate the nuclei.

Extract histones from the nuclear pellet using acid extraction (e.g., overnight incubation in

0.2 N HCl at 4°C).[5]

Precipitate the histones and resuspend them in water.

Protein Quantification: Determine the protein concentration of the histone extracts using a

suitable method (e.g., BCA assay).

SDS-PAGE and Western Blotting:
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Separate equal amounts of histone proteins on an SDS-PAGE gel.

Transfer the proteins to a PVDF or nitrocellulose membrane.[5]

Block the membrane with blocking buffer for 1 hour at room temperature.[5]

Incubate the membrane with the primary antibody against the specific histone acetylation

mark (e.g., anti-acetyl-H3K27) overnight at 4°C.[5] Use an antibody against a total histone

(e.g., anti-total H3) as a loading control.

Wash the membrane and incubate with the appropriate HRP-conjugated secondary

antibody.

Develop the blot using a chemiluminescent substrate and capture the image using an

imaging system.

Data Analysis: Quantify the band intensities and normalize the acetylated histone signal to

the total histone signal to determine the relative change in histone acetylation.

Visualization of Signaling Pathways and
Experimental Workflows
The following diagrams, created using the DOT language, illustrate key signaling pathways

involving p300/CBP and a typical experimental workflow for inhibitor testing.
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Experimental Workflow for p300/CBP Inhibitor and Inactive Control Testing

In Vitro Assays

Cellular Assays

Data Analysis & Interpretation

Recombinant p300/CBP Enzyme + Substrate

Add Active Inhibitor (e.g., A-485) or Inactive Control (e.g., A-486)

Perform HAT Assay (e.g., Radiometric)

Measure HAT Activity

Compare Activity of Inhibitor vs. Inactive Control

Culture Cells

Treat with Active Inhibitor (e.g., C646) or Inactive Control (e.g., C37)

Histone Extraction

Western Blot for Acetylated Histones

Quantify Histone Acetylation Levels

Determine On-Target vs. Off-Target Effects

Click to download full resolution via product page

Caption: Workflow for testing p300/CBP inhibitors and inactive controls.
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Simplified p300/CBP Role in NF-κB Signaling Pathway
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Simplified p300/CBP Role in TGF-β Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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